Cas no 2411300-38-2 (1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine)
1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine Chemical and Physical Properties
Names and Identifiers
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- EN300-7535564
- 2411300-38-2
- 1-(3-methylphenyl)-4-(oxirane-2-carbonyl)piperazine
- Z3687600403
- 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine
-
- Inchi: 1S/C14H18N2O2/c1-11-3-2-4-12(9-11)15-5-7-16(8-6-15)14(17)13-10-18-13/h2-4,9,13H,5-8,10H2,1H3
- InChI Key: YCSQTMMFNUYBKP-UHFFFAOYSA-N
- SMILES: O1CC1C(N1CCN(C2C=CC=C(C)C=2)CC1)=O
Computed Properties
- Exact Mass: 246.136827821g/mol
- Monoisotopic Mass: 246.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 36.1Ų
1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7535564-1.0g |
1-(3-methylphenyl)-4-(oxirane-2-carbonyl)piperazine |
2411300-38-2 | 95.0% | 1.0g |
$0.0 | 2025-03-10 |
1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine
Professional Introduction to 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS No. 2411300-38-2)
1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine (CAS No. 2411300-38-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This compound, characterized by its 3-methylphenyl and oxirane-2-carbonyl substituents, represents a promising candidate for further exploration in drug development, particularly in the context of central nervous system (CNS) disorders and potential therapeutic applications.
The molecular structure of 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine combines the aromatic properties of the 3-methylphenyl ring with the reactive functionality of the oxirane-2-carbonyl group, which is a key feature for its pharmacological activity. This combination suggests that the compound may interact with various biological targets, making it a versatile scaffold for medicinal chemistry innovation.
In recent years, there has been growing interest in exploring novel piperazine derivatives for their potential therapeutic benefits. Piperazine scaffolds are well-known for their ability to modulate neurotransmitter systems, which makes them particularly relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases. The introduction of the oxirane-2-carbonyl group into the piperazine core enhances the compound's reactivity and binding affinity to biological receptors, thereby increasing its pharmacological efficacy.
The 3-methylphenyl moiety in 1-(3-Methylphenyl)-4-(oxirane-2-carbonyl)piperazine contributes to its lipophilicity, which is an important factor in drug absorption and distribution. This feature allows the compound to cross the blood-brain barrier more effectively, making it a potential candidate for treating CNS disorders. Additionally, the presence of the oxirane-2-carbonyl group provides a site for further chemical modifications, enabling researchers to fine-tune its pharmacological properties.
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